Cas no 117858-72-7 (1-Azabicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, sodium salt, (2R-cis)- (9CI))

1-Azabicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, sodium salt, (2R-cis)- (9CI) structure
117858-72-7 structure
Product Name:1-Azabicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, sodium salt, (2R-cis)- (9CI)
CAS No:117858-72-7
MF:C7H8NNaO3
MW:177.133092880249
CID:189166
PubChem ID:23693817
Update Time:2025-04-19

1-Azabicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, sodium salt, (2R-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, sodium salt, (2R-cis)- (9CI)
    • carbapenam-3-carboxylic acid
    • sodium (2R,5R)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • (2R,5R)-7-Oxo-1-azabicyclo[3.2.0]heptane-2-carboxylic acid sodium salt
    • Sodium 7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • 117858-72-7
    • DTXSID10922567
    • sodium;(2R,5R)-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylate
    • Inchi: 1S/C7H9NO3.Na/c9-6-3-4-1-2-5(7(10)11)8(4)6;/h4-5H,1-3H2,(H,10,11);/q;+1/p-1/t4-,5-;/m1./s1
    • InChI Key: QUSUNINJKBHEKM-TYSVMGFPSA-M
    • SMILES: [Na+].O=C1C[C@H]2CC[C@H](C(=O)[O-])N21

Computed Properties

  • Exact Mass: 177.04024
  • Monoisotopic Mass: 177.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4A^2

Experimental Properties

  • Boiling Point: 391.3°C at 760 mmHg
  • Flash Point: 190.5°C
  • PSA: 60.44

1-Azabicyclo[3.2.0]heptane-2-carboxylicacid, 7-oxo-, sodium salt, (2R-cis)- (9CI) Related Literature

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